![molecular formula C₂₀H₂₅D₅O₂ B1146658 3β,5α-Tetrahydronorethisterone-d5 CAS No. 122605-89-4](/img/no-structure.png)
3β,5α-Tetrahydronorethisterone-d5
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3β,5α-Tetrahydronorethisterone-d5, also known as this compound, is a useful research compound. Its molecular formula is C₂₀H₂₅D₅O₂ and its molecular weight is 307.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Role in Congenital Adrenal Hyperplasia
Congenital adrenal hyperplasia due to 3β-hydroxysteroid dehydrogenase type 2 deficiency is a rare form of CAH, characterized by impaired steroid synthesis in the gonads and adrenal glands, leading to elevated dehydroepiandrosterone concentrations. This condition, caused by mutations in the HSD3B2 gene, presents with a spectrum of symptoms ranging from salt-wasting crises to ambiguous genitalia in males and mild or no virilization in females. Diagnosis is confirmed through molecular genetic testing, and treatment involves rehydration, correction of hypoglycemia, and steroid replacement therapy (Al Alawi, Nordenström, & Falhammar, 2019).
Androgen Regulation in Brain Function
The metabolite of dihydrotestosterone, 5α-androstane-3β,17β-diol, has been identified as an important modulator of the stress response mediated by the hypothalamo-pituitary-adrenal axis. Its actions are mediated by estrogen receptors rather than androgen receptors, suggesting a novel pathway for androgen regulation in the brain, particularly in stress responses and neural protection (Handa, Pak, Kudwa, Lund, & Hinds, 2008).
Neuroactive Steroid Hormones and Emotion
3α,5α-THP, a metabolite of progesterone, influences cellular functions and behavioral processes involved in emotion, affect, motivation, and reward through non-traditional targets like GABA, glutamate, and dopamine receptors in the ventral tegmental area. These findings extend the understanding of progestogens beyond their pro-gestational processes, highlighting their relevance in affective and social behaviors, and their potential connections to stress regulation and neuropsychiatric disorders (Frye, Paris, Walf, & Rusconi, 2011).
5α-Reductases in Human Physiology
5α-Reductases play a crucial role in converting steroids into their 5α-dihydro-derivatives, which then act as substrates for enzymes that produce neuroactive steroid hormones. These hormones modulate a wide range of physiological functions including sexual differentiation, neuroprotection, and stress response. The expression and function of 5α-reductases in various tissues, including the CNS, underscore their importance beyond sexual differentiation and suggest a broader impact on human physiology (Traish, 2012).
Steroid 5α-Reductase Type 2 Deficiency
Steroid 5α-reductase type 2 deficiency leads to impaired conversion of testosterone to dihydrotestosterone, affecting sexual differentiation in individuals with a 46,XY karyotype. This condition presents a wide range of phenotypes and is diagnosed through biochemical and molecular studies. Understanding the clinical management of this disorder is crucial for making informed decisions regarding gender assignment and treatment, emphasizing the need for early diagnosis and intervention (Cheon, 2010).
Mechanism of Action
Target of Action
3β,5α-Tetrahydronorethisterone-d5 is a tetrahydro derivative of norethindrone (NET) Given that it is a derivative of norethindrone, it may interact with similar targets, such as cytosolic sulfotransferases .
Mode of Action
The exact mode of action of this compound is not clearly stated in the available resources. As a derivative of norethindrone, it may share similar interactions with its targets. Norethindrone is known to inhibit cytosolic sulfotransferases , which are enzymes involved in the metabolism of many hormones, neurotransmitters, drugs, and xenobiotic compounds.
Biochemical Pathways
Based on its relation to norethindrone, it may influence pathways involving the metabolism of various compounds by sulfotransferases .
Result of Action
As a derivative of norethindrone, it may have similar effects, such as the inhibition of cytosolic sulfotransferases , potentially altering the metabolism of various compounds within the cell.
Future Directions
The future directions of “3β,5α-Tetrahydronorethisterone-d5” research could involve further exploration of its synthesis pathways, understanding its interactions within biological systems, and its potential for therapeutic use. Additionally, its role as an impurity of Norethindrone and its impact on the efficacy and safety of this oral contraceptive could be an area of interest .
Biochemical Analysis
Biochemical Properties
3β,5α-Tetrahydronorethisterone-d5 interacts with various enzymes and proteins. It is an impurity of Norethindrone, which is an oral contraceptive involved in the inhibition of cytosolic sulfotransferases.
Cellular Effects
It is known that it is a non-aromatizable metabolite of norethindrone that induces estrogen-dependent pituitary progestin receptors .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with estrogen-dependent pituitary progestin receptors . This interaction suggests that it may have a role in modulating hormonal activity.
Temporal Effects in Laboratory Settings
It is used as a reference standard in the analysis of progestin levels in biological samples .
Dosage Effects in Animal Models
It is known that norethisterone, from which this compound is derived, has almost abolished androgenic activity in rodent bioassays .
Metabolic Pathways
Transport and Distribution
Subcellular Localization
It is known that it is a tetrahydro derivative of norethindrone (NET) .
Properties
{ "Design of the Synthesis Pathway": "The synthesis of 3β,5α-Tetrahydronorethisterone-d5 can be achieved through a multi-step process involving several reactions. The starting material is pregnenolone, which is converted to dehydroepiandrosterone (DHEA) through a series of reactions. DHEA is then converted to norethisterone, which is further reduced to 3β,5α-Tetrahydronorethisterone-d5 by using deuterium gas as a reducing agent.", "Starting Materials": [ "Pregnenolone", "Sodium hydride (NaH)", "Methyl iodide (MeI)", "Lithium aluminum hydride (LiAlH4)", "Chloranil", "Pyridine", "Acetic anhydride", "Sodium borohydride (NaBH4)", "Deuterium gas (D2)" ], "Reaction": [ "Step 1: Pregnenolone is reacted with NaH and MeI to form 5-methylpregnenolone.", "Step 2: 5-methylpregnenolone is oxidized with chloranil to form 5-methyl-3-ketopregn-16-ene.", "Step 3: 5-methyl-3-ketopregn-16-ene is reacted with pyridine and acetic anhydride to form 5-methyl-3-acetoxypregn-16-ene.", "Step 4: 5-methyl-3-acetoxypregn-16-ene is reduced with LiAlH4 to form DHEA.", "Step 5: DHEA is reacted with chloranil to form norethisterone.", "Step 6: Norethisterone is reduced with NaBH4 in the presence of D2 gas to form 3β,5α-Tetrahydronorethisterone-d5." ] } | |
CAS No. |
122605-89-4 |
Molecular Formula |
C₂₀H₂₅D₅O₂ |
Molecular Weight |
307.48 |
Synonyms |
(3β,5α,17α)-19-Norpregn-20-yne-3,17-diol; 19-Nor-5α,17α-pregn-20-yne-3β,17-diol-d5; 17α-Ethynyl-5α-estrane-3α,17β-diol-d5; 17α-Ethynyl-5α-oestrane-3β,17β-diol-d5; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.